Cas no 65757-58-6 (Acridine, 9-methyl-1-nitro-)

Acridine, 9-methyl-1-nitro- structure
Acridine, 9-methyl-1-nitro- structure
Product Name:Acridine, 9-methyl-1-nitro-
CAS No:65757-58-6
MF:C14H10N2O2
MW:238.241403102875
CID:397329
PubChem ID:12394205
Update Time:2025-04-19

Acridine, 9-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

    • Acridine, 9-methyl-1-nitro-
    • 9-methyl-1-nitroacridine
    • DTXSID40496125
    • 65757-58-6
    • Inchi: 1S/C14H10N2O2/c1-9-10-5-2-3-6-11(10)15-12-7-4-8-13(14(9)12)16(17)18/h2-8H,1H3
    • InChI Key: FMKMTTFMGZMZNK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2C1=C(C)C1C=CC=CC=1N=2)=O

Computed Properties

  • Exact Mass: 238.0743
  • Monoisotopic Mass: 238.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 56.03
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